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Norcantharidin is a demethylated form of the protein phosphatase 1 (PP1) and PP2A inhibitor cantharidin and a PP1 and PP2A inhibitor (IC50s = 9 and 3 µM, respectively). It induces cell cycle arrest at the G2/M phase and apoptosis in HepG2, Hep3B, and Huh7 human hepatoma cell lines when used at a concentration of 5 µg/ml. Norcantharidin (500-5,000 µg/ml) reduces angiogenesis in a chick chorioallantoic membrane assay. It inhibits growth in a panel of nine human cancer cell lines, including breast, lung, skin, and glioblastoma cancer cells, with GI50 values ranging from 30 to 64 µM. Norcantharidin (28 mg/kg, i.p.) reduces tumor growth in a GBC-SD mouse xenograft model.
Norcantharidin is a synthetic anticancer compound which is a dual inhibitor for c-Met and EGFR in human colon cancers.
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